Cas no 139520-96-0 (1-propyl-1-2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea)

• Product Name: 1-propyl-1-2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea
• CAS No: 139520-96-0
• MF: C₁₂H₁₅Cl₃N₂O₃
• MW: 341.618100404739
• MDL: MFCD17012614
• CID: 1273337
• PubChem ID: 49757451
• Update Time: 2025-06-08

1-propyl-1-2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-propyl-N-[2-(2,4,6-trichloro-3-hydroxyphenoxy)ethyl]-
• 1-propyl-1-2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea
• 11K-901
• 1-Propyl-1-(2-(2,4,6-trichloro-3-hydroxyphenoxy)ethyl)urea
• Prochloraz metabolite 6
• 139520-96-0
• CHEMBL4943931
• Prochlorazmetabolite6
• 1-propyl-1-[2-(2,4,6-trichloro-3-hydroxyphenoxy)ethyl]urea
• AKOS015994526
• EN300-269226

• MDL： MFCD17012614
• Inchi： 1S/C12H15Cl3N2O3/c1-2-3-17(12(16)19)4-5-20-11-8(14)6-7(13)10(18)9(11)15/h6,18H,2-5H2,1H3,(H2,16,19)
• InChI Key： XPDKDQRDRFEEFU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1OCCN(C(N)=O)CCC)Cl)Cl)O

Computed Properties

• Exact Mass: 340.01505
• Monoisotopic Mass: 340.014825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.79

Additional information on 1-propyl-1-2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea

Comprehensive Overview of 1-Propyl-1,2-(2,4,6-Trichloro-3-Hydroxyphenoxy)Ethylurea (CAS No. 139520-96-0)

1-Propyl-1,2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea (CAS No. 139520-96-0) is a specialized compound with significant applications in the fields of chemistry and pharmaceuticals. This compound is characterized by its unique molecular structure and chemical properties, making it a valuable component in various research and development activities.

The molecular formula of 1-propyl-1,2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea is C₁₄H₁₅Cl₃N₂O₃, and its molecular weight is approximately 378.67 g/mol. The compound features a urea functional group attached to a substituted phenol moiety, which imparts specific reactivity and solubility characteristics. These properties are crucial for its use in synthetic chemistry and drug development.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of 1-propyl-1,2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea. Research has shown that this compound exhibits notable anti-inflammatory and antioxidant properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as a therapeutic agent for inflammatory diseases.

The structural features of 1-propyl-1,2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea also contribute to its stability and bioavailability. The presence of multiple chlorine atoms on the phenol ring enhances its lipophilicity, facilitating cellular uptake and distribution. Additionally, the hydroxyl group provides a site for potential conjugation with other molecules, which can be leveraged to enhance its pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-propyl-1,2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea in treating various conditions. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. The compound's ability to modulate key signaling pathways involved in inflammation and oxidative stress makes it a promising candidate for further clinical investigation.

Beyond its therapeutic applications, 1-propyl-1,2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea is also being explored for its potential use in chemical synthesis. Its unique reactivity profile allows it to serve as an intermediate in the synthesis of more complex molecules. Researchers at the University of California have reported the successful use of this compound in the synthesis of novel compounds with potential anticancer properties.

The environmental impact of 1-propyl-1,2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea is another area of active research. Studies have shown that while the compound is stable under normal conditions, it can degrade under specific environmental conditions. Understanding these degradation pathways is crucial for assessing its long-term environmental impact and ensuring responsible use.

In conclusion, 1-propyl-1,2-(2,4,6-trichloro-3-hydroxyphenoxy)ethylurea (CAS No. 139520-96-0) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and biological activities make it a valuable asset in the fields of medicinal chemistry and pharmaceutical development. Ongoing research continues to uncover new insights into its properties and applications, paving the way for innovative solutions in healthcare and beyond.